Methyl (2S,4S)-4-[(cyclopropylcarbonyl)oxy]-2-pyrrolidinecarboxylate hydrochloride

• IUPAC Name: methyl (2S,4S)-4-(cyclopropanecarbonyloxy)pyrrolidine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C10H15NO4.ClH/c1-14-10(13)8-4-7(5-11-8)15-9(12)6-2-3-6;/h6-8,11H,2-5H2,1H3;1H/t7-,8-;/m0./s1
• InChI Key: NUNYZTJSNNHPKJ-WSZWBAFRSA-N
• Canonical SMILES: COC(=O)C1CC(CN1)OC(=O)C2CC2.Cl
• Isomeric SMILES: COC(=O)[C@@H]1C[C@@H](CN1)OC(=O)C2CC2.Cl
• Molecular Formula: C10H16ClNO4
• Molecular Weight: 249.69 g/mol

Description

Methyl (2S,4S)-4-[(cyclopropylcarbonyl)oxy]-2-pyrrolidinecarboxylate hydrochloride is a useful research compound. Its molecular formula is C10H16ClNO4 and its molecular weight is 249.69 g/mol. The purity is usually 95%.
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Scientific Research Applications

Oxidation Processes in Organic Synthesis

Oxidation of methylene groups adjacent to cyclopropane, a structural feature somewhat analogous to the core structure of Methyl (2S,4S)-4-[(cyclopropylcarbonyl)oxy]-2-pyrrolidinecarboxylate hydrochloride, has been recognized as an efficient method for synthesizing carbonylcyclopropanes. These compounds serve as valuable intermediates in organic synthesis, allowing for the creation of complex molecules with potential applications in drug development and materials science. The study by Sedenkova et al. (2018) emphasizes the importance of such transformations for synthetic organic chemistry, suggesting potential research directions for compounds with similar structural features (Sedenkova, K. N., Andriasov, K. S., Kuznetsova, T., & Averina, E. A., 2018).

Antithrombotic Drug Development

The synthesis and functional analysis of enantiomerically pure compounds, such as (4R)-2-oxo-4-phenylpyrrolidine-1-carboxamide and its derivatives, indicate a direct relationship between the stereochemistry of compounds and their biological properties. These findings, detailed by Veinberg et al. (2015), highlight the significance of stereochemistry in developing pharmacologically active agents, implying that detailed stereochemical studies on compounds like Methyl (2S,4S)-4-[(cyclopropylcarbonyl)oxy]-2-pyrrolidinecarboxylate hydrochloride could uncover new pharmacological applications (Veinberg, G., Vavers, E., Orlova, N., Kuznecovs, J., Domracheva, I., Vorona, M., Zvejniece, L., & Dambrova, M., 2015).

Environmental Toxicology and Safety

Studies on the metabolism and toxicity of chemical compounds, such as 2-methylpropene (Cornet & Rogiers, 1997), provide essential insights into the environmental and health impacts of industrial chemicals. Such research is crucial for understanding the safety profiles of new chemical entities, including those structurally related to Methyl (2S,4S)-4-[(cyclopropylcarbonyl)oxy]-2-pyrrolidinecarboxylate hydrochloride, and for developing safer and more sustainable chemical processes (Cornet, M., & Rogiers, V., 1997).